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Compound of Interest

Compound Name: 2-(Tetradecyloxy)ethanol

Cat. No.: B1593962

2-(Tetradecyloxy)ethanol, also known by synonyms such as Ethylene glycol monotetradecyl
ether and Myreth, is an amphiphilic organic compound with the chemical formula C16H3402.
[1][2][3] Its structure is characterized by a long, hydrophobic 14-carbon alkyl chain (tetradecyl
group) and a hydrophilic primary alcohol head group, linked by an ether bond. This dual nature
grants it significant utility as a nonionic surfactant and emulsifier.

In the realm of drug development and pharmaceutical sciences, such molecules are of
paramount importance. Their ability to form micelles and liposomes makes them invaluable for
enhancing the solubility and bioavailability of poorly water-soluble active pharmaceutical
ingredients (APIs), a critical challenge in modern formulation science.[4] Understanding the
synthesis of 2-(tetradecyloxy)ethanol is therefore fundamental for researchers aiming to
develop advanced drug delivery systems and other specialized formulations in cosmetics and
materials science.[4]

This guide provides a comprehensive overview of the predominant synthetic pathway for 2-
(tetradecyloxy)ethanol, grounded in established chemical principles and supported by
detailed experimental insights.

Core Synthesis Pathway: The Williamson Ether
Synthesis

The most reliable and widely employed method for preparing 2-(tetradecyloxy)ethanol is the
Williamson ether synthesis. This classic organic reaction, first developed in the 1850s, remains
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a cornerstone of ether synthesis due to its versatility and robustness.[5][6] The reaction
proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, involving the reaction of
an alkoxide ion with a primary alkyl halide.[6][7][8]

For the specific synthesis of 2-(tetradecyloxy)ethanol, the two key reactants are:
e The Nucleophile: The mono-alkoxide of ethylene glycol (sodium 2-hydroxyethoxide).
e The Electrophile: A tetradecyl halide, typically 1-bromotetradecane.

The selection of a primary alkyl halide like 1-bromotetradecane is a critical experimental choice.
The SN2 mechanism is highly sensitive to steric hindrance at the electrophilic carbon.[5][7]

Using a secondary or tertiary alkyl halide would significantly favor a competing elimination (E2)
reaction, drastically reducing the yield of the desired ether and producing alkene byproducts.[8]

Overall Synthesis Workflow

The synthesis can be logically broken down into three main stages: alkoxide formation,
nucleophilic substitution, and product purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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